Cas no 2098104-53-9 (N-Benzyl-2-chloro-N-methylbutanamide)

• Product Name: N-Benzyl-2-chloro-N-methylbutanamide
• CAS No: 2098104-53-9
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 5048739
• Update Time: 2025-06-23

N-Benzyl-2-chloro-N-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-chloro-N-methylbutanamide
• N-Benzyl-2-chloro-N-methylbutanamide

• Inchi： 1S/C12H16ClNO/c1-3-11(13)12(15)14(2)9-10-7-5-4-6-8-10/h4-8,11H,3,9H2,1-2H3
• InChI Key： SGOXVQQXRGWQBW-UHFFFAOYSA-N
• SMILES： ClC(CC)C(N(C)CC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 202
• XLogP3: 2.8
• Topological Polar Surface Area: 20.3

Additional information on N-Benzyl-2-chloro-N-methylbutanamide

N-Benzyl-2-chloro-N-methylbutanamide (CAS No. 2098104-53-9): An Overview of a Promising Compound in Chemical and Pharmaceutical Research

N-Benzyl-2-chloro-N-methylbutanamide (CAS No. 2098104-53-9) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research and development. This compound, characterized by its benzyl and chloro substituents, exhibits a range of properties that make it a valuable subject of study for chemists and pharmacologists alike.

The molecular formula of N-Benzyl-2-chloro-N-methylbutanamide is C12H15ClNO, and its molecular weight is approximately 234.71 g/mol. The compound's structure consists of a benzyl group attached to an amide functional group, with a chlorine atom and a methyl group on the butanamide chain. This unique arrangement of functional groups contributes to its distinct chemical properties and reactivity.

In the realm of chemical synthesis, N-Benzyl-2-chloro-N-methylbutanamide has been utilized as an intermediate in the preparation of more complex molecules. Its reactivity with various nucleophiles and electrophiles makes it a versatile building block for the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. Recent studies have explored its use in the development of novel catalysts and ligands, highlighting its potential in catalytic processes.

Pharmaceutical research has also shown a growing interest in N-Benzyl-2-chloro-N-methylbutanamide. One of the key areas of focus is its potential as a lead compound for the development of new drugs. Initial studies have indicated that this compound may exhibit anti-inflammatory and analgesic properties, making it a candidate for further investigation in the treatment of pain and inflammatory conditions. Additionally, preliminary data suggest that it may have antiviral activity against certain pathogens, which could open new avenues for drug discovery.

The biological activity of N-Benzyl-2-chloro-N-methylbutanamide has been explored through various in vitro and in vivo models. In cell culture studies, it has demonstrated the ability to modulate specific signaling pathways involved in inflammation and pain perception. These findings have been corroborated by animal studies, where the compound showed promising results in reducing inflammation and pain responses without significant toxicity.

Furthermore, the pharmacokinetic properties of N-Benzyl-2-chloro-N-methylbutanamide have been investigated to understand its behavior in biological systems. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a potential therapeutic agent. The compound's stability under physiological conditions and its ability to cross biological membranes make it an attractive candidate for further preclinical and clinical evaluation.

In the context of drug development, the safety profile of N-Benzyl-2-chloro-N-methylbutanamide is a critical consideration. Preclinical toxicology studies have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical trials to assess its efficacy and safety in human subjects.

The future prospects for N-Benzyl-2-chloro-N-methylbutanamide are promising. Ongoing research aims to optimize its structure through chemical modifications to enhance its potency, selectivity, and pharmacological properties. Additionally, efforts are being made to identify synergistic combinations with other compounds to improve therapeutic outcomes.

In conclusion, N-Benzyl-2-chloro-N-methylbutanamide (CAS No. 2098104-53-9) represents a promising compound with diverse applications in chemical synthesis and pharmaceutical research. Its unique chemical structure and biological activity make it an important subject of ongoing investigation, with potential implications for the development of new therapeutic agents. As research continues to advance, this compound may play a significant role in addressing unmet medical needs and improving patient outcomes.